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Compound of Interest

Compound Name: Amberlite IRC50

Cat. No.: B567941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the particle size distribution of Amberlite®
IRC50, a weakly acidic cation exchange resin. Understanding the particle size of this resin is
critical for its effective application in various fields, including pharmaceuticals, chromatography,
and chemical synthesis. This document outlines the key particle size specifications, details the
experimental methodologies for its determination, and illustrates the relationship between
particle size and performance.

Core Physical and Chemical Properties

Amberlite® IRC50 is a macroporous cation exchange resin with a poly(methacrylic acid-co-
divinylbenzene) matrix. Its key properties are summarized in the table below.

Property Specification

Matrix Methacrylic Acid-Divinylbenzene Copolymer
Functional Group Carboxylic Acid

Physical Form Beige to White Moist Beads

Total Exchange Capacity = 3.0 meg/mL (H+ form)

Moisture Holding Capacity 43 - 53%

Particle Size Range (Mesh) 16 - 50 mesh
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Particle Size Distribution: Quantitative Analysis

The particle size distribution of Amberlite® IRC50 is a crucial parameter that influences its
kinetic performance, pressure drop in column applications, and overall efficiency. The following
table summarizes the key quantitative data related to its particle size.[1]

cer s Significance in
Parameter Specification
Performance

Represents the central

tendency of the particle size
Harmonic Mean Size 0.280 to 0.700 mm distribution. Affects the overall

reaction rate and diffusion

characteristics of the resin.

Indicates a relatively uniform
particle size distribution. A
lower value signifies a
Uniformity Coefficient <20 narrower distribution, leading
to more predictable and
efficient column packing and

performance.

A low percentage of fine
Particl 0.300 8.00¢ particles is desirable to prevent
articles < 0. mm < 8.0%
column clogging and high

backpressure.

A low percentage of large
Particles > 1.180 mm <5.0% partlt.:les ensure.s 2 more.
consistent packing density and

better kinetic performance.

Experimental Protocols for Particle Size
Determination

The patrticle size distribution of ion exchange resins like Amberlite® IRC50 can be determined
by several methods. The two most common and relevant techniques are Sieve Analysis and
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Laser Diffraction.

Sieve Analysis

Sieve analysis is a traditional and widely used method for determining the particle size
distribution of granular materials. It involves passing a known weight of the resin through a
series of sieves with progressively smaller mesh sizes.

Methodology:

o Sample Preparation: A representative sample of Amberlite® IRC50 is obtained. The resin
should be in its fully swollen state (hydrated) for accurate measurement, as this represents
its state in most applications. The sample is typically washed with deionized water to remove
any fine particles or impurities.

o Sieve Stack Assembly: A stack of calibrated sieves with a range of mesh sizes (e.g.,
corresponding to the 16-50 mesh range) is assembled with the coarsest sieve at the top and
the finest at the bottom, followed by a collection pan.

e Sieving Process: The pre-weighed, hydrated resin sample is placed on the top sieve. The
sieve stack is then placed in a mechanical shaker and agitated for a specific duration (e.qg.,
10-15 minutes) to ensure complete separation of particles.

o Data Collection: After shaking, the amount of resin retained on each sieve and in the
collection pan is carefully collected and weighed.

o Data Analysis: The weight of resin on each sieve is expressed as a percentage of the total
sample weight. A cumulative particle size distribution curve can then be plotted to determine
parameters such as the harmonic mean size and uniformity coefficient.

Laser Diffraction

Laser diffraction is a modern and rapid method for particle size analysis. It measures the
angular distribution of light scattered by a laser beam passing through a dispersed sample of
the resin particles.

Methodology:
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o Sample Preparation: A small, representative sample of Amberlite® IRC50 is dispersed in a
suitable liquid medium (e.g., deionized water) in the instrument's dispersion unit. The
dispersion is agitated to ensure a homogeneous suspension and to break up any
agglomerates.

o Measurement: The suspension is circulated through a measurement cell where it is
illuminated by a laser beam. The scattered light is detected by a series of detectors at
various angles.

» Data Analysis: The instrument's software analyzes the scattering pattern using the Mie or
Fraunhofer theory to calculate the particle size distribution. The results are typically
presented as a volume-based distribution, providing detailed information about the
percentage of particles in different size ranges.

Visualizing Methodologies and Relationships

To better understand the experimental workflow and the impact of particle size, the following
diagrams are provided.
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Caption: Experimental Workflows for Particle Size Analysis.
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Caption: Impact of Particle Size on Resin Performance.

Conclusion

The particle size distribution of Amberlite® IRC50 is a critical quality attribute that significantly
influences its performance in various applications. A well-defined and uniform particle size, as
specified by the manufacturer, ensures optimal kinetic performance, manageable pressure
drops in column operations, and high overall efficiency. The methodologies of sieve analysis
and laser diffraction provide robust means for characterizing this important parameter, enabling
researchers and drug development professionals to effectively utilize Amberlite® IRC50 in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Amberlite IRC-50 ion-exchange resin, Thermo Scientific 250 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b567941?utm_src=pdf-body-img
https://www.benchchem.com/product/b567941?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/amberlite-irc-50-ion-exchange-resin-thermo-scientific/AC202302500
https://www.fishersci.com/shop/products/amberlite-irc-50-ion-exchange-resin-thermo-scientific/AC202302500
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Technical Guide to the Particle Size Distribution of
Amberlite® IRC50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567941#particle-size-distribution-of-amberlite-irc50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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